Cas no 61936-78-5 (1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-)

• Product Name: 1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-
• CAS No: 61936-78-5
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 1631071
• PubChem ID: 165356234
• Update Time: 2025-04-21

1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxaspiro[4.11]hexadec-6-ene, 16-ethyl-
• 16-Ethyl-1,4-dioxaspiro[4.11]hexadec-6-ene
• DTXSID001266192
• 61936-78-5

• Inchi： 1S/C16H28O2/c1-2-15-11-9-7-5-3-4-6-8-10-12-16(15)17-13-14-18-16/h10,12,15H,2-9,11,13-14H2,1H3/b12-10+
• InChI Key： XPBXVOIGHZEZOV-ZRDIBKRKSA-N
• SMILES： O1CCOC21C=CCCCCCCCCC2CC |t:6|

Computed Properties

• Exact Mass: 252.20904
• Monoisotopic Mass: 252.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46